2-[4-(4-Fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C12H16FN3O/c13-10-1-3-11(4-2-10)16-7-5-15(6-8-16)9-12(14)17/h1-4H,5-9H2,(H2,14,17)
• InChI Key: BYEVYCQXJFWQET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)N)C2=CC=C(C=C2)F
• Molecular Formula: C12H16FN3O
• Molecular Weight: 237.27 g/mol
• CAS No.: 486457-12-9

Description

“2-[4-(4-Fluorophenyl)piperazin-1-yl]acetamide” is a chemical compound with the CAS Number: 27144-84-9. It has a molecular weight of 223.29.

Synthesis Analysis

While specific synthesis details for “this compound” were not found, a related study discusses the synthesis of benzimidazole derivatives, which could provide insights into potential synthesis methods.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H18FN3/c13-11-1-3-12(4-2-11)16-9-7-15(6-5-14)8-10-16/h1-4H,5-10,14H2. This indicates the presence of fluorophenyl and piperazinyl groups in the compound.

Physical And Chemical Properties Analysis

The compound has a density of 1.2±0.1 g/cm^3, a boiling point of 426.8±45.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.0 mmHg at 25°C. It has an enthalpy of vaporization of 68.2±3.0 kJ/mol and a flash point of 211.9±28.7 °C. The compound has a molar refractivity of 62.9±0.3 cm^3, a polar surface area of 50 Å^2, and a molar volume of 195.3±3.0 cm^3.

Scientific Research Applications

Synthesis and Chemical Properties

• Fe-Catalyzed Synthesis : A study discusses the synthesis of flunarizine (a drug related to 2-[4-(4-Fluorophenyl)piperazin-1-yl]acetamide) using Fe-catalysis. This process involves regioselective metal-catalyzed amination and is significant in industrial production (Shakhmaev et al., 2016).

Pharmacological Applications

• Anticonvulsant Properties : A compound closely related to this compound exhibited significant anticonvulsant effects in animal models, suggesting potential applications in treating seizures (Kamiński et al., 2011).
• Antimicrobial and Anticancer Activities : Another study synthesized derivatives of this compound and evaluated their antimicrobial and anticancer properties. Some derivatives showed significant activity, indicating potential for development as therapeutic agents (Mehta et al., 2019).

Molecular Docking and Biological Potentials

• Antiproliferative Activity : Derivatives of this compound were synthesized and evaluated for anticancer activity, showing significant antiproliferative properties through VEGFR-2-TK inhibition (Hassan et al., 2021).

Neurological Effects

• Memory Enhancement : A study investigated the effects of a compound similar to this compound on memory in mice, demonstrating potential cognitive-enhancing properties (Li Ming-zhu, 2008).

Other Applications

• Crystal Structure Analysis : Research on the crystal structure of related compounds, including 2-(4-chloro-3,5-dimethylphenoxy)-N-(4-fluorophenyl)acetamide, provided insights into their potential as pesticides and other applications (Olszewska et al., 2011).

Mechanism of Action

While the specific mechanism of action for “2-[4-(4-Fluorophenyl)piperazin-1-yl]acetamide” is not available, a related compound, “4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT)” has been found to inhibit ENTs, being more selective to ENT2 than to ENT1.

Safety and Hazards

The compound has several hazard statements including H302, H312, H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.